Cas no 5453-34-9 (9-(tetrahydrofuran-2-yl)nonane-1,4,7-triyl trioctanoate)

• Product Name: 9-(tetrahydrofuran-2-yl)nonane-1,4,7-triyl trioctanoate
• CAS No: 5453-34-9
• MF: C₃₇H₆₈O₇
• MW: 624.931632995605
• CID: 941775
• PubChem ID: 227231
• Update Time: 2025-04-19

9-(tetrahydrofuran-2-yl)nonane-1,4,7-triyl trioctanoate Chemical and Physical Properties

Names and Identifiers

• 9-(tetrahydrofuran-2-yl)nonane-1,4,7-triyl trioctanoate
• [4,7-di(octanoyloxy)-9-(oxolan-2-yl)nonyl] octanoate
• NSC-18575
• NSC18575
• 5453-34-9
• 3,6,9-tris-(octanoyloxy)-1-tetrahydro-furan-2-yl-nonane
• DTXSID80280787

• Inchi： 1S/C37H68O7/c1-4-7-10-13-16-23-35(38)42-31-20-22-33(43-36(39)24-17-14-11-8-5-2)28-29-34(27-26-32-21-19-30-41-32)44-37(40)25-18-15-12-9-6-3/h32-34H,4-31H2,1-3H3
• InChI Key： HVHIBEABFIOHNU-UHFFFAOYSA-N
• SMILES： O1CCCC1CCC(CCC(CCCOC(CCCCCCC)=O)OC(CCCCCCC)=O)OC(CCCCCCC)=O

Computed Properties

• Exact Mass: 624.49674
• Monoisotopic Mass: 624.497
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 44
• Rotatable Bond Count: 33
• Complexity: 710
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 11.6
• Topological Polar Surface Area: 88.1Ų

Experimental Properties

• Density: 0.976
• Boiling Point: 662.4°C at 760 mmHg
• Flash Point: 264.6°C
• Refractive Index: 1.468
• PSA: 88.13